Cas no 1004285-14-6 (2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine
• CAS No: 1004285-14-6
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• MDL: MFCD30486102
• CID: 5069509
• PubChem ID: 105426216
• Update Time: 2025-05-24

2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-amine
• 2-(2-chloro-4-fluorophenyl)-2-fluoroethanamine
• 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine

• MDL： MFCD30486102
• Inchi： 1S/C8H8ClF2N/c9-7-3-5(10)1-2-6(7)8(11)4-12/h1-3,8H,4,12H2
• InChI Key： KXIPCIWADZOOBI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1004285-14-6)

The compound 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine (CAS No. 1004285-14-6) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of both chloro and fluoro substituents on the phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine is its role in the development of novel therapeutic agents. The fluoro and chloro groups enhance the compound's metabolic stability and bioavailability, which are critical factors in modern drug design. Recent studies have explored its use in targeting specific enzymes and receptors, making it a hot topic in medicinal chemistry forums and academic discussions.

In addition to its pharmaceutical applications, 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine has garnered attention in the field of agrochemicals. The compound's ability to act as a building block for herbicides and pesticides aligns with the global demand for sustainable and efficient crop protection solutions. This has led to a surge in searches for "fluoroaromatic amines in agriculture" and "CAS 1004285-14-6 applications" on scientific databases and search engines.

The synthesis of 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine involves multi-step organic reactions, often starting from commercially available precursors. Researchers frequently inquire about "synthesis routes for 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine" and "optimization of fluorinated amine production," highlighting the technical challenges and innovations in this area. Advanced techniques such as catalytic fluorination and chiral resolution are often employed to achieve high yields and purity.

From an environmental and regulatory perspective, the compound's safety profile is a common query among users. While 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure workplace safety. Searches for "CAS 1004285-14-6 safety data" and "fluoroamine handling guidelines" reflect the industry's commitment to responsible chemical management.

Looking ahead, the demand for 2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine is expected to rise, driven by its applications in cutting-edge research and industrial processes. Its compatibility with green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.